Cas no 2171924-70-0 (5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol)

5-Methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol is a specialized heterocyclic compound featuring a triazole core substituted with a hydroxymethyl group and a methylcyclopropyl moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both the triazole ring and the cyclopropyl group enhances its reactivity and potential for functionalization, enabling precise modifications for targeted applications. The hydroxymethyl group further increases its versatility, allowing for derivatization into esters, ethers, or other derivatives. This compound is characterized by its stability and compatibility with various reaction conditions, making it a practical choice for research and industrial applications requiring tailored molecular architectures.

5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol structure

2171924-70-0 structure

Product Name:5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol

CAS No:2171924-70-0

MF:C₈H₁₃N₃O

MW:167.208321332932

CID:5900662

PubChem ID:165748738

Update Time:2025-05-28

5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

- 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol
- EN300-1593283
- [5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol
- 2171924-70-0
- Inchi： 1S/C8H13N3O/c1-5-3-8(5)11-6(2)7(4-12)9-10-11/h5,8,12H,3-4H2,1-2H3
- InChI Key： AOOFEFDRKHEJBQ-UHFFFAOYSA-N
- SMILES： OCC1=C(C)N(C2CC2C)N=N1

Computed Properties

Exact Mass: 167.105862047g/mol
Monoisotopic Mass: 167.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 50.9Å²

5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1593283-0.05g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	0.05g	$2079.0	2023-06-04
Enamine	EN300-1593283-0.1g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	0.1g	$2178.0	2023-06-04
Enamine	EN300-1593283-0.25g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	0.25g	$2277.0	2023-06-04
Enamine	EN300-1593283-0.5g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	0.5g	$2376.0	2023-06-04
Enamine	EN300-1593283-1.0g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	1g	$2475.0	2023-06-04
Enamine	EN300-1593283-2.5g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	2.5g	$4851.0	2023-06-04
Enamine	EN300-1593283-5.0g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	5g	$7178.0	2023-06-04
Enamine	EN300-1593283-10.0g	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	10g	$10643.0	2023-06-04
Enamine	EN300-1593283-50mg	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	50mg	$2079.0	2023-09-23
Enamine	EN300-1593283-100mg	[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol	2171924-70-0	100mg	$2178.0	2023-09-23